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Compound of Interest

Compound Name: Dipivaloylmethane

Cat. No.: B073088 Get Quote

An In-depth Technical Guide to 2,2,6,6-Tetramethyl-3,5-heptanedione

General Description
2,2,6,6-Tetramethyl-3,5-heptanedione, also commonly known as dipivaloylmethane (DPM) or

TMHD, is a β-diketone characterized by the presence of two bulky tert-butyl groups adjacent to

the carbonyl functionalities.[1] Its chemical formula is C₁₁H₂₀O₂ and its linear formula is

(CH₃)₃CCOCH₂COC(CH₃)₃. This compound presents as a clear, colorless to slightly yellow

liquid.[1][2]

TMHD is a stable, anhydrous reagent that serves as a versatile bidentate ligand in coordination

chemistry.[3] It is widely utilized for forming stable chelate complexes with a variety of metal

ions, particularly lanthanides, due to the steric hindrance provided by the tert-butyl groups

which enhances the stability and volatility of the resulting metal complexes.[4] This property

makes it a crucial precursor and reagent in fields ranging from materials science to organic

synthesis.

Physicochemical Properties
The key physical and chemical properties of 2,2,6,6-tetramethyl-3,5-heptanedione are

summarized in the table below. These properties are critical for its handling, storage, and

application in various experimental settings.
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Property Value

Molecular Weight 184.28 g/mol

Appearance Clear colorless to slightly yellow liquid[1][2]

Boiling Point
72-73 °C at 6 mmHg (lit.) 191 °C at 760 mmHg

(lit.)

Density 0.883 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.459 (lit.)

Flash Point 67 °C (152.6 °F) - closed cup[1]

Solubility
Insoluble in water, soluble in organic solvents[5]

[6]

CAS Number 1118-71-4

EC Number 214-268-3

Stability and Storage
General Stability: 2,2,6,6-Tetramethyl-3,5-heptanedione is considered a relatively stable,

anhydrous compound under normal laboratory conditions.[2][3][6] It is a combustible liquid and

vapor.[1]

Storage Recommendations: For optimal stability and to ensure purity, the compound should be

stored in a cool, dry, and well-ventilated place.[5][7] Containers must be kept tightly closed to

prevent moisture contamination and potential degradation.[5][7] It should be stored away from

heat, sparks, open flames, and other sources of ignition.[7]

Incompatible Materials: Contact with strong oxidizing agents should be avoided, as this can

lead to vigorous and potentially hazardous reactions.[5][7]

Synthesis and Experimental Protocols
Representative Synthesis Protocol
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A common method for the synthesis of 2,2,6,6-tetramethyl-3,5-heptanedione involves the

Claisen condensation of methyl pivalate (methyl trimethylacetate) and pinacolone (tert-butyl

methyl ketone).[8] The following protocol is based on a patented industrial method.

Materials:

Methyl pivalate

Pinacolone

Alkali (e.g., sodium tert-butoxide or potassium tert-butoxide)

Solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO))

Water for purification

Procedure:

Material Feeding: In a reaction vessel, mix methyl pivalate, the chosen alkali (e.g., sodium

tert-butoxide), and the solvent (e.g., DMF). Stir the mixture uniformly for approximately 0.5 to

3 hours to form a homogeneous solution.[8] The molar ratio of methyl pivalate to alkali is

typically around 1:1 to 1:1.5.[8]

Reaction: Heat the mixed solution to a temperature between 20 °C and 60 °C while

maintaining continuous stirring. Slowly add pinacolone dropwise to the heated solution.[8]

The molar ratio of methyl pivalate to pinacolone is typically 1:1 to 1.5:1.[8] Allow the reaction

to proceed at normal pressure for 8 to 48 hours.[8]

Purification: After the reaction is complete, add water to the reaction liquid and stir

thoroughly. This step is followed by further purification processes, which may include

extraction, washing, and distillation to isolate the final product.[8]
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Step 1: Material Preparation

Step 2: Condensation Reaction

Step 3: Product Isolation

Mix Methyl Pivalate,
Alkali (e.g., NaOtBu), and Solvent (e.g., DMF)

Stir for 0.5-3 hours

Homogenization

Heat mixture to 20-60°C

Slowly add Pinacolone

Initiate Reaction

React for 8-48 hours
 at normal pressure

Maintain Conditions

Add water to
reaction mixture

Purify (e.g., Extraction,
Distillation)

Quench & Separate

Final Product:
2,2,6,6-Tetramethyl-3,5-heptanedione

Click to download full resolution via product page

Synthesis workflow for 2,2,6,6-Tetramethyl-3,5-heptanedione.
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Applications in Research and Development
2,2,6,6-Tetramethyl-3,5-heptanedione is a valuable compound with diverse applications,

primarily stemming from its ability to act as a chelating ligand.

Coordination Chemistry: It is extensively used to synthesize stable complexes with various

metals, including lanthanide and transition metal ions. These complexes are explored in

catalysis and materials science.

Organic Synthesis: It serves as a reagent in the synthesis of other complex organic

molecules, such as α-aryl-β-diketones and dicyanamidobenzene-bridged diruthenium

complexes.[2][5]

Analytical Chemistry: It is employed as a reagent to create fragmentation-directing

derivatives for analysis by Gas Chromatography-Mass Spectrometry (GC/MS).[2][6]

Materials Science: It is a precursor for Metal-Organic Chemical Vapor Deposition (MOCVD)

to create thin films of metal oxides, such as zirconium oxide.[4] It also acts as an ancillary

ligand in the synthesis of phosphorescent organic light-emitting diodes (OLEDs).

Biochemical Research: The compound has demonstrated antibacterial activity and has been

investigated as an inhibitor of enzymes like methanol dehydrogenase.[2][9]

2,2,6,6-Tetramethyl-3,5-heptanedione
(TMHD)
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Logical relationship for the stability and handling of TMHD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073088?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

